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Compound of Interest

Compound Name: Dimex

Cat. No.: B094397

Application Notes: Dimethoate in Agricultural Pest
Control

Introduction

Dimethoate is a broad-spectrum, systemic, and contact organophosphate insecticide and
acaricide first introduced in the 1960s.[1][2] It is utilized in agriculture to control a wide variety
of sucking and chewing insects that pose a threat to various crops, including fruits, vegetables,
and field crops.[3][4][5] Its systemic nature allows it to be absorbed by the plant and
translocated through the vascular system, providing protection to foliage, stems, and new
growth against hidden and internal pests.[1][3]

Mechanism of Action

As an organophosphate insecticide, dimethoate's primary mode of action is the inhibition of the
acetylcholinesterase (AChE) enzyme within the insect's nervous system.[1][3][4] AChE is
responsible for breaking down the neurotransmitter acetylcholine (ACh) in the synaptic cleft. By
inhibiting AChE, dimethoate causes an accumulation of ACh, leading to continuous and
uncontrolled nerve impulses.[1][3][6] This hyperexcitation of the nervous system results in
paralysis and ultimately the death of the insect.[3][4][7]

Spectrum of Activity and Applications
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Dimethoate is effective against a wide range of agricultural pests.[8][9] It is commonly used on
crops such as cotton, wheat, soybeans, citrus, and various vegetables.[3]

Key Target Pests Include:

Aphids[3][10]

e Thrips[3][10]

o Whiteflies[3]

o Leafhoppers and Jassids[1][10]

o Mites (excluding organophosphate-resistant species)[1][11]
o Fruit Flies (e.g., Queensland Fruit Fly)[11]

o Grasshoppers[10]

Resistance Management

Repeated and exclusive use of dimethoate can lead to the development of resistance in pest
populations.[3] To mitigate this, it is recommended to rotate dimethoate with insecticides from
different chemical classes as part of an Integrated Pest Management (IPM) program.[3][9]

Environmental and Safety Considerations

Dimethoate is classified as moderately hazardous to humans and requires careful handling.[3]
Personal protective equipment (PPE) is essential during mixing and application.[4] It is highly
toxic to non-target organisms, including bees, aquatic life, and some beneficial insects.[3]
Therefore, application during crop flowering should be avoided to protect pollinators.[3] Due to
health and environmental concerns, its use is restricted or banned in some regions, such as
the European Union.[3]

Data Presentation

Table 1: General Properties of Dimethoate

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.youtube.com/shorts/ICBLa61cbOA?app=desktop
https://downloads.regulations.gov/EPA-HQ-OPP-2009-0059-0111/attachment_3.pdf
https://www.jindunchemistry.com/h-nd-815.html
https://www.jindunchemistry.com/h-nd-815.html
https://www.adama.com/australia/sites/adama_australia/files/downloads/Dimethoate_400_Weblabel_A4_FNEW.pdf
https://www.jindunchemistry.com/h-nd-815.html
https://www.adama.com/australia/sites/adama_australia/files/downloads/Dimethoate_400_Weblabel_A4_FNEW.pdf
https://www.jindunchemistry.com/h-nd-815.html
https://www.jindunchemistry.com/h-nd-1273.html
https://www.adama.com/australia/sites/adama_australia/files/downloads/Dimethoate_400_Weblabel_A4_FNEW.pdf
https://www.jindunchemistry.com/h-nd-1273.html
https://www.pestgenie.com.au/label/nufarm/DIMETHOATE_24107735.pdf
https://www.pestgenie.com.au/label/nufarm/DIMETHOATE_24107735.pdf
https://www.adama.com/australia/sites/adama_australia/files/downloads/Dimethoate_400_Weblabel_A4_FNEW.pdf
https://www.jindunchemistry.com/h-nd-815.html
https://www.jindunchemistry.com/h-nd-815.html
https://downloads.regulations.gov/EPA-HQ-OPP-2009-0059-0111/attachment_3.pdf
https://www.jindunchemistry.com/h-nd-815.html
https://www.cnagrochem.com/news/exploring-the-effects-and-uses-of-dimethoate-insecticide-in-agriculture-and-pest-management.html
https://www.jindunchemistry.com/h-nd-815.html
https://www.jindunchemistry.com/h-nd-815.html
https://www.jindunchemistry.com/h-nd-815.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Property Description Reference
0,0-dimethyl S-[2-

Chemical Name (methylamino)-2-oxoethyl] [1]
dithiophosphate

Chemical Class Organophosphate [419]

) Acetylcholinesterase (AChE)

Mode of Action o [11[31[8]
inhibitor

Activity Systemic, Contact, Stomach [1][12]

Formulations

Emulsifiable Concentrates
(EC), Soluble Concentrates

[3](8]

Table 2: Efficacy of Dimethoate against Fall Armyworm (Spodoptera frugiperda) in Maize

Larval Mortality (2nd

Treatment Larval Mortality (1st Spray)

Spray)
Dimethoate 40% 40.0% 53.3%
Karate 5 EC 33.3% 60.0%
Radiant 120 SC 33.3% 40.0%
Coragen 200 SC 33.3% Not Reported
Tracer 480 SC 20.0% Not Reported
Carbaryl 6.7% 6.7%
Malathion 0.0% 6.7%

Data adapted from a 2019
study on the efficacy of
selected insecticides against

Fall Armyworm.[13]

Table 3: Recommended Application Rates of Dimethoate (400 g/L EC) for Various Crops and

Pests
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Crop

Pest

Application Rate

Critical Comments

Cereals (Wheat,
Barley)

Lucerne Flea,
Redlegged Earth Mite

55 - 85 mL/ha

Apply 3-5 weeks after
autumn rains
commence. Use
higher rates in cold
weather.[10]

Cotton

Aphids, Thrips

500 mL/ha

Apply when pests
appear and repeat as

necessary.[10]

Citrus

Aphids, Thrips,
Bronze Orange Bug

75 mL/100 L of water

Apply when pests
appear. For Bronze
Orange Bug, repeat

as necessary.[10]

Tomatoes

(Processing)

Aphids, Green
Vegetable Bug,
Jassids, Thrips

75 mL/100 L of water

Apply when pests
appear and repeat as
necessary. Do not use

post-harvest.[11]

Aphids (excluding

For aphids, apply
when flower spikes

Lucerne Green Peach Aphid), 500 mL/ha have 20-50 aphids.
Mirid Bugs Do not re-apply within
14 days.[14]
Apply when
_ grasshoppers appear.
Wingless
Pastures 750 mL/ha Spray a 20-meter
Grasshopper

band around the area
to be protected.[10]

Visualizations: Pathways and Workflows
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Action of Dimethoate

Mechanism of Action of Dimethoate

Click to download full resolution via product page

Caption: Dimethoate inhibits acetylcholinesterase (AChE), leading to paralysis.
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Start: Objective Definition

1. Pest Rearing
(e.g., Fall Armyworm larvae)

i

2. Host Plant Preparation
(e.g., Maize leaf discs)

Y

3. Treatment Group Setup
(Control, Dimethoate Doses)

i

4. Insecticide Application
(e.g., Leaf-dip method)

i

5. Incubation & Pest Introduction
(Controlled environment)

:

6. Data Collection
(Mortality counts at 24, 48, 72h)

i

7. Data Analysis
(e.g., ANOVA, Probit)

End: Efficacy Determination

Experimental Workflow for Pesticide Efficacy Bioassay

Click to download full resolution via product page

Caption: Standard workflow for assessing insecticide efficacy in a lab setting.
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Experimental Protocols

Protocol 1: Laboratory Bioassay for Dimethoate Efficacy Against Lepidopteran Larvae (e.g.,
Spodoptera frugiperda)

1. Objective: To determine the dose-dependent mortality rate of Dimethoate against a target
lepidopteran pest under controlled laboratory conditions.

2. Materials:

o Dimethoate formulation (e.g., 400 g/L EC)

o Healthy, uniform host plants (e.g., maize, cotton)

e Second or third-instar larvae of the target pest

» Petri dishes or ventilated containers

« Distilled water and a non-ionic surfactant

e Micropipettes and sterile glassware

e Growth chamber or incubator set to 25+2°C, 65+5% RH, and a 14:10 (L:D) photoperiod.
3. Methodology:

o Preparation of Test Solutions: Prepare a stock solution of Dimethoate. Perform serial
dilutions with distilled water to obtain a range of desired concentrations (e.g., 50, 100, 250,
500, 1000 ppm). Add a surfactant (e.g., 0.1% Triton X-100) to each solution to ensure
uniform coverage. A control solution should be prepared with only distilled water and the
surfactant.

o Host Material Treatment: Excise leaf discs (approx. 5 cm diameter) from untreated host
plants. Using forceps, dip each leaf disc into a respective test solution for 10-15 seconds.
Allow the discs to air-dry on a wire rack for 1-2 hours.

o Experimental Setup: Place one treated leaf disc into each Petri dish lined with moistened
filter paper. Prepare at least three to four replicates for each concentration, including the
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control.

o Pest Introduction: Carefully introduce 10 healthy, active larvae into each Petri dish using a
fine camel-hair brush.

 Incubation: Seal the Petri dishes with perforated lids to allow for air exchange and place
them in the growth chamber under the specified conditions.

o Data Collection: Assess larval mortality at 24, 48, and 72 hours post-introduction. Larvae are
considered dead if they do not respond to gentle prodding with the brush.

o Data Analysis: Correct for control mortality using Abbott's formula if necessary. Analyze the
data using Probit analysis to determine the LC50 (lethal concentration to kill 50% of the
population) or using ANOVA to compare mortality rates between different concentrations.

Protocol 2: Field Application Protocol via Foliar Spray

1. Objective: To apply Dimethoate effectively and safely to control target pests on agricultural
crops in a field setting.

2. Materials & Equipment:

e Dimethoate EC formulation

o Calibrated sprayer (e.g., boom sprayer for field crops, airblast sprayer for orchards)
» Clean water source

o Measuring cylinders

o Personal Protective Equipment (PPE): chemical-resistant gloves, coveralls, boots, safety
goggles, and a respirator.

3. Methodology:

« Timing and Conditions: Apply when pests first appear or reach economic threshold levels.[4]
[11] Avoid application during high winds (>15 km/h), high temperatures, or when rain is
imminent. Do not apply during crop flowering to protect pollinators.[3]
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o Sprayer Calibration: Ensure the sprayer is properly calibrated to deliver the desired volume
of water per unit area (e.g., 50-100 L/ha for boom sprayers).[10][11]

» Mixing: Fill the spray tank with half the required volume of water. Begin agitation. Add the
measured amount of Dimethoate as specified by the product label for the target crop and
pest (see Table 3). Add the remaining water to the tank while maintaining agitation.

o Application: Apply the spray mixture uniformly over the crop canopy, ensuring thorough
coverage of all plant surfaces, including the undersides of leaves.[3] For pests like wingless
grasshoppers, it may be beneficial to spray a 20-meter band around the area to be protected
in addition to the infested area.[10][14]

o Post-Application: Clean the sprayer thoroughly after use. Adhere to the pre-harvest interval
(PHI) and grazing withholding periods specified on the product label. For example, a 14-day
grazing withholding period is common for treated lucerne.[14]

Protocol 3: Drip Irrigation (Chemigation) Application for Systemic Control

1. Objective: To deliver Dimethoate systemically to the plant's vascular system for controlling
sap-sucking pests like mites on cotton. This method reduces worker exposure and can be more
efficient than foliar sprays.[15]

2. Materials & Equipment:

o Water-soluble Dimethoate formulation

 Drip irrigation system with injectors (e.g., Venturi or diaphragm pump)
o Backflow prevention device

e PPE as described in Protocol 2.

3. Methodology:

o System Preparation: Ensure the drip irrigation system is functioning correctly with uniform
water distribution. A backflow prevention device is mandatory to prevent contamination of the
water source.
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o Dosage and Timing: Based on a field study on cotton, an effective application rate was 3.00
kg active ingredient per hectare.[15] This application should be timed with a scheduled
irrigation event.

« Injection: The Dimethoate solution should be injected into the irrigation water during the main
watering phase. The total water volume for the application should be sufficient to move the
active ingredient into the root zone (e.g., 200 m?3 per hectare).[15]

e Flushing: After the injection period is complete, continue running the irrigation system with
fresh water for a sufficient time to flush all remaining insecticide from the irrigation lines and
into the soll.

» Monitoring: Monitor pest populations post-application to assess efficacy. A study showed that
this method can provide satisfactory control (81.49% efficacy at 7 days) against Tetranychus
urticae on cotton without negatively impacting the natural enemy N. cucumeris.[15] Residues
in cotton seeds were not detectable with this method.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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